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REMA Protocol for Clofazimine MIC Determination

The resazurin microtiter assay (REMA) is a colorimetric method used for drug susceptibility testing (DST)

and MIC determination. It is based on the reduction of the blue, non-fluorescent dye resazurin to pink,

fluorescent resorufin by metabolically active bacteria [1] [2]. This process serves as a visual indicator of cell

viability, and the point where this color change ceases corresponds to the MIC of the drug [2].

The following diagram outlines the core experimental workflow for performing the REMA for clofazimine.
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Inoculum Preparation Drug Plate Preparation

Homogenize fresh M.tb culture
(21-28 days old) with glass beads

Prepare 2-fold serial dilutions
of clofazimine in 96-well plate

Inoculation & Incubation Add diluted inoculum to drug plate

Let stand for 15 min for clumps to settle

Adjust turbidity to McFarland 1.0 standard
(~1.97 × 10⁶ CFU/mL)

Prepare 1:10 dilution in 7H9-S broth
(Final ~1.97 × 10⁵ CFU/mL)

Clofazimine stock: 1 mg/mL in DMSO
Store at -20°C for up to 3 months

Critical conc.: 0.125-1 µg/mL
Test range: 0.125 to >4 µg/mL

Incubate at 37°C for 7 days
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Resazurin Addition
Add 0.01% resazurin solution

to each well

Result Interpretation
Visual inspection for color change:

Blue → No growth → Resistant
Pink → Growth → Susceptible

Include drug-free growth control
and sterile medium blank

Incubate for 24 hours at 37°C

Prepare resazurin in water
Filter sterilize, store at 4°C, protect from light

MIC = Lowest drug concentration
that prevents color change

Compare with control wells
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Click to download full resolution via product page

Detailed Protocol Notes

The workflow above is adapted from established methods [2] [3]. Here are critical details for key steps:

Inoculum Preparation: Using a fresh culture (21-28 days old) is crucial for reliable results.

Vortexing with sterile glass beads is essential to obtain a homogenous suspension free of clumps [2].
Drug Preparation: Clofazimine is poorly soluble in water. A stock solution is typically prepared in

DMSO and then diluted in Middlebrook 7H9 broth for the assay [2] [3]. Aliquot and store stock
solutions at -20°C to avoid repeated freeze-thaw cycles [2].

Incubation and Reading: After 7 days of incubation, the resazurin solution is added. The results are
read after a further 24-hour incubation. The MIC is defined as the lowest concentration of

clofazimine that prevents a color change from blue to pink [3].

Clofazimine Efficacy and Resistance Data from REMA

REMA is effective for establishing MIC values and understanding resistance. The table below summarizes

key data from studies utilizing REMA.

Parameter
Findings from REMA
Studies

Context / Notes

Typical MIC Range 0.25 µg/mL to >4
µg/mL [1]

Against XDR-TB clinical isolates.

MIC({50})/MIC({90}) 1 µg/mL for both [1] Concentration inhibiting 50% and 90% of

isolates in a test population.

Epidemiological Cut-off
(ECOFF)

0.125 mg/L (tentative)

[1]

Suggests wild-type MIC distribution up to this

value.

Critical Concentration 1 µg/mL (commonly

used) [3]

Tentative concentration in 7H9 broth to define

resistance.
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Genetic Basis of Clofazimine Resistance

Mutations in the Rv0678 gene are a major mechanism of resistance to clofazimine (and sometimes

bedaquiline) [1] [3]. These mutations result in the overexpression of the MmpS5-MmpL5 efflux system,

reducing intracellular drug accumulation [3]. Sequencing of resistant isolates has revealed various mutations

in the Rv0678 gene, including point mutations and frameshifts, leading to a truncated, non-functional protein

[1].

Technical Considerations and Assay Validation

Advantages of REMA: The method is simple, low-cost, and yields results in approximately 7-8
days, which is significantly faster than traditional solid media methods that can take 3-4 weeks [1] [4].

Agreement with Other Methods: REMA shows high essential and categorical agreement (up to
100%) with the agar dilution method for clofazimine, demonstrating its reliability [1].

Critical Parameters: To ensure reliable and reproducible results, it is vital to optimize cell-specific
parameters. This includes selecting the correct excitation (~535 nm) and emission (~590 nm)
wavelengths for fluorometric reading, and determining the appropriate incubation time with
resazurin based on the metabolic activity of the bacterial inoculum [5] [6].

Research Applications and Synergy Testing

Beyond standard MIC determination, the REMA can be adapted into a checkerboard assay format to study

drug-drug interactions. This is crucial for developing effective combination regimens for drug-resistant TB

[2]. By testing two drugs in combination across a range of concentrations, it is possible to determine whether

their interaction is synergistic, additive, or antagonistic [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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